Cas no 29617-66-1 ((S)-(-)-2-Chloropropionic Acid)

• Product Name: (S)-(-)-2-Chloropropionic Acid
• CAS No: 29617-66-1
• MF: C₃H₅ClO₂
• MW: 108.52360033989
• MDL: MFCD00064205
• CID: 53498
• PubChem ID: 107915
• Update Time: 2025-10-23

(S)-(-)-2-Chloropropionic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Chloropropanoic acid
• L-CPA
• S-2-chloropropionic acid
• S-(2)-Chlorpropionic acid
• PROPANOIC ACID, 2-CHLORO-, (2S)-
• (S)-(-)-2-CHLOROPROPIONIC ACID
• (S)-2-CHLOROPROPIONIC ACID
• (S)-(-)-2-CHLOROPROPIONOIC ACID
• (S)-(-)-2-CHLOROPROPANOIC ACID
• (2s)-chloropropanoicacid
• (s)-propanoicaci
• 2(s)-chloropropionicacid
• 2-chloro-,(2S)-Propanoicacid
• alpha-l-chloropropionicacid
• l-2-chloropropanoicacid
• l-2-chloropropionicacid
• 2-CHLOROPROPANOIC ACID
• L-ALPHA-CHLOROPROPIONIC ACID
• L-(A)-CHLOROPROPIONIC ACID
• S-(-)-2-Chloropropanoic acid
• (2S)-2-chloropropionic acid
• (S)-()-2-Chlo
• (S)-(?)-2-Chloropropionic acid
• (S)-chloropropionic acid
• L-2-CHLOROPROPINONICAL
• L-α-Chloropropionic acid
• S-(-)-2-Chloropropanoic
• (2S)-2-chloropropanoic acid
• L-2-Chloropropanoic acid
• L-2-Chloropropionic acid
• (2S)-Chloropropanoic acid
• alpha-L-Chloropropionic acid
• 2(S)-Chloropropionic acid
• (-)-2-Chloropropionic acid
• Propanoic acid, 2-chloro-, (S)-
• PCC7J322CM
• (S)-alpha-chloropropionic acid
• (S)-alpha-chloropropanoic acid
• GAWAYYRQGQZKCR-REOHCLBHSA-N
• Chlor
• 29617-66-1
• L-a-Chloropropionic acid
• Monochloropropionic acid
• A832523
• Propanoic acid, chloro-
• MFCD00064205
• (S)-()-2-Chloropropionic acid
• Propionic acid, chloro-
• 2-Chloropropionic acid, (-)-
• AKOS006377005
• C20608
• Chloropropionic acid
• (2S)-2-chloranylpropanoic acid
• NS00075465
• NCGC00248782-01
• UNII-PCC7J322CM
• 28554-00-9
• (-)-2-Chloropropanoic acid
• CHEBI:73956
• Propionic acid, 2-chloro-, L-
• .ALPHA.-CHLOROPROPIONIC ACID, (-)-
• AM81429
• CS-0020146
• EN300-141280
• EC 411-150-5
• AS-12256
• Q27144279
• .ALPHA.-L-CHLOROPROPIONIC ACID
• SCHEMBL1567548
• 2-Chloropropanoic acid #
• .ALPHA.-CHLOROPROPANOIC ACID, (-)-
• DTXSID50896915
• s-(-)-2-chloropropionic acid
• C1373
• Chloropropanoic acid
• (-)-.ALPHA.-CHLOROPROPANOIC ACID
• 2-MONOCHLOROPRAPANATE
• J-502419
• (S)-(-)-2-Chloropropionic acid, 99%
• (S)-(-)-2-Chloropropionic Acid

• MDL： MFCD00064205
• Inchi： 1S/C3H5ClO2/c1-2(4)3(5)6/h2H,1H3,(H,5,6)/t2-/m0/s1
• InChI Key： GAWAYYRQGQZKCR-REOHCLBHSA-N
• SMILES： Cl[C@H](C(=O)O)C
• BRN： 1720257

Computed Properties

• Exact Mass: 107.99800
• Monoisotopic Mass: 107.997807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.249 g/mL at 25 °C(lit.)
• Melting Point: 4 ºC
• Boiling Point: 77 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.4347(lit.)
• Water Partition Coefficient: dissolution
• PSA: 37.30000
• LogP: 0.69830
• pka: 2.83(at 25℃)
• Specific Rotation: -14.5 º (c=neat)
• Optical Activity: [α]25/D −14°, neat
• Solubility: dissolve in water

(S)-(-)-2-Chloropropionic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2511
• WGK Germany：1
• Hazard Category Code： 21/22-35-48/22
• Safety Instruction： S23-S26-S28-S36/37/39-S45
• RTECS：UA2451950
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R21/22; R35
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on (S)-(-)-2-Chloropropionic Acid

(S)-(-)-2-Chloropropionic Acid (CAS No. 29617-66-1): A Comprehensive Overview of Its Properties and Applications

(S)-(-)-2-Chloropropionic Acid (CAS No. 29617-66-1) is an optically active chiral compound widely recognized for its role in organic synthesis and pharmaceutical intermediates. The enantiomerically pure form of this compound, characterized by its single stereocenter, makes it invaluable in asymmetric synthesis. Researchers and industries prioritize this chemical due to its high enantiomeric excess (ee), which ensures consistent performance in reactions like nucleophilic substitutions and esterifications.

In recent years, the demand for chiral building blocks like (S)-(-)-2-Chloropropionic Acid has surged, driven by advancements in green chemistry and sustainable manufacturing. A trending topic in scientific forums is how such compounds align with biocatalytic processes, reducing waste and energy consumption. Google Trends data reveals growing searches for "chiral acids in drug development" and "eco-friendly synthesis of propionic derivatives," reflecting broader industry interests.

The physicochemical properties of CAS No. 29617-66-1 include a molecular weight of 108.52 g/mol, a melting point range of 35–38°C, and solubility in polar solvents like water and ethanol. These traits make it suitable for fine chemical production, particularly in pharmaceutical APIs (Active Pharmaceutical Ingredients). For instance, it serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and agrochemicals, though applications strictly adhere to safety guidelines.

Analytical techniques such as HPLC and chiral GC are critical for verifying the purity of (S)-(-)-2-Chloropropionic Acid. Labs often pair these methods with mass spectrometry to detect trace impurities, a practice highlighted in recent peer-reviewed journals. This aligns with another search trend: "how to analyze chiral purity," indicating user curiosity about quality control in chiral synthesis.

From a commercial perspective, suppliers emphasize GMP-compliant production of CAS 29617-66-1 to meet regulatory standards in Europe (REACH) and North America (FDA). A niche but rising query is "scalable synthesis of (S)-2-Chloropropionic Acid," underscoring the need for cost-effective industrial routes. Innovations like continuous flow chemistry are being explored to address this demand while minimizing environmental impact.

In conclusion, (S)-(-)-2-Chloropropionic Acid (CAS No. 29617-66-1) remains a cornerstone in chiral chemistry, bridging academic research and industrial applications. Its relevance in asymmetric catalysis and sustainable chemistry ensures continued interest, as evidenced by evolving search patterns and scientific discourse.